Cas no 2680733-80-4 (benzyl N-3-(2-methylphenoxy)-5-nitrophenylcarbamate)

• Product Name: benzyl N-3-(2-methylphenoxy)-5-nitrophenylcarbamate
• CAS No: 2680733-80-4
• MF: C₂₁H₁₈N₂O₅
• MW: 378.378025531769
• CID: 5622839
• PubChem ID: 165934938
• Update Time: 2025-06-09

benzyl N-3-(2-methylphenoxy)-5-nitrophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680733-80-4
• benzyl N-[3-(2-methylphenoxy)-5-nitrophenyl]carbamate
• EN300-28301689
• benzyl N-3-(2-methylphenoxy)-5-nitrophenylcarbamate

• Inchi： 1S/C21H18N2O5/c1-15-7-5-6-10-20(15)28-19-12-17(11-18(13-19)23(25)26)22-21(24)27-14-16-8-3-2-4-9-16/h2-13H,14H2,1H3,(H,22,24)
• InChI Key： RKAFEWQNJDBCDJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C1C=C(C=C(C=1)NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 378.12157168g/mol
• Monoisotopic Mass: 378.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 93.4Ų

Additional information on benzyl N-3-(2-methylphenoxy)-5-nitrophenylcarbamate

Introduction to Benzyl N-3-(2-methylphenoxy)-5-nitrophenylcarbamate (CAS No. 2680733-80-4)

Benzyl N-3-(2-methylphenoxy)-5-nitrophenylcarbamate, a compound with the CAS number 2680733-80-4, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of nitroaromatic derivatives, which are widely studied for their potential biological activities and mechanistic insights into various biochemical pathways.

The structural motif of Benzyl N-3-(2-methylphenoxy)-5-nitrophenylcarbamate consists of a benzyl carbamate group attached to a nitrophenyl ring substituted with a 2-methylphenoxy moiety. This unique arrangement of functional groups imparts distinct chemical and pharmacological properties, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in nitroaromatic compounds due to their versatile applications in drug discovery. The nitro group in the molecule can serve as a key pharmacophore, influencing both the reactivity and bioavailability of the compound. Additionally, the presence of the carbamate group enhances its solubility and stability, which are crucial factors for pharmaceutical formulations.

Recent studies have highlighted the potential of nitroaromatic derivatives as modulators of enzyme activity and signal transduction pathways. For instance, compounds with similar structural features have been investigated for their roles in inhibiting kinases and other enzymes involved in cancer progression. The Benzyl N-3-(2-methylphenoxy)-5-nitrophenylcarbamate structure may exhibit similar inhibitory effects, making it a promising candidate for further pharmacological exploration.

The synthesis of Benzyl N-3-(2-methylphenoxy)-5-nitrophenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the nitration of a suitable aromatic precursor, followed by functional group transformations to introduce the carbamate and phenoxy substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve optimal regioselectivity and stereoselectivity.

One of the key challenges in working with such compounds is their potential sensitivity to environmental factors such as light and moisture. Therefore, stringent storage conditions are necessary to maintain their integrity during both synthesis and application. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used analytical techniques to confirm the structural identity and purity of Benzyl N-3-(2-methylphenoxy)-5-nitrophenylcarbamate.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit potent activity against certain disease targets. For example, studies have shown that nitroaromatic derivatives can interact with biological macromolecules in unique ways, leading to therapeutic effects. Further research is needed to elucidate the exact mechanisms of action and optimize dosing regimens for clinical applications.

In conclusion, Benzyl N-3-(2-methylphenoxy)-5-nitrophenylcarbamate (CAS No. 2680733-80-4) represents an intriguing chemical entity with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a compelling subject for further study. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic strategies.